3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C11H16N6O
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 5-[(1-ethylpyrazol-3-yl)methylamino]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H16N6O/c1-3-17-5-4-8(14-17)7-13-10-6-9(11(12)18)16(2)15-10/h4-6H,3,7H2,1-2H3,(H2,12,18)(H,13,15)
• InChI Key: KPADBDJHUPRBGI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNC2=NN(C(=C2)C(=O)N)C

Description

3-{[(1-Ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide is a pyrazole-5-carboxamide derivative characterized by a 1-methyl-substituted pyrazole core linked to a secondary amine group at position 3, which is further substituted with a 1-ethylpyrazole moiety. This structure positions it within a broader class of pyrazole-based compounds known for their versatility in medicinal chemistry, particularly as protease inhibitors, kinase modulators, or intermediates in heterocyclic synthesis .

Synthetic routes for analogous pyrazole-5-carboxamides often involve 1,3-dipolar cycloadditions or stepwise functionalization of preformed pyrazole scaffolds. For instance, Song et al. utilized 4-chloro-3-ethyl-N-(4-formylbenzyl)-1-methyl-1H-pyrazole-5-carboxamide as a key intermediate to generate derivatives with isoxazoline motifs via nitrile oxide cycloaddition . This suggests that the target compound could be synthesized through similar strategies, leveraging alkylation or amination of pyrazole precursors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide typically involves the reaction of 1-ethyl-1H-pyrazole-3-carbaldehyde with 1-methyl-1H-pyrazole-5-carboxamide in the presence of a suitable base. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and scale up the production. The use of catalysts and solvents that are environmentally friendly and cost-effective is also considered to enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles[][3].

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding pyrazole oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to the active site of the target, inhibiting its activity and leading to the desired biological effect. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide, highlighting variations in substituents, synthetic methods, and physicochemical properties:

Compound Name	Structural Features	Synthesis Method	Yield	Key Data
Target Compound	Ethylpyrazole-amino substituent at C3; 1-methyl and carboxamide at C5	Likely via 1,3-dipolar cycloaddition or amination of pyrazole intermediates	N/A	Theoretical LogP: ~2.1 (predicted); Solubility: Moderate in polar solvents
4-Chloro-3-ethyl-N-[cyclopropylmethoxy(4-tert-butylphenyl)methyl]-1-methyl-1H-pyrazole-5-carboxamide	Cyclopropylmethoxy and tert-butylphenyl substituents; chloro at C4	Reverse-phase chromatography purification	27%	Isolated as pale-yellow semisolid; HPLC purity: >95%
3-(tert-Butyl)-N-((S)-3-(3-chlorophenyl)-1-(((1R,2R)-1-cyano-2-hydroxypropyl)amino)-1-oxopropan-2-yl)-1-methyl-1H-pyrazole-5-carboxamide (69)	tert-Butyl at C3; chlorophenyl and cyano-hydroxypropyl motifs	Debenzylation with DDQ	N/A	Crystalline solid; ESI-MS m/z: 450.2 [M+H]+
1-(3-Chlorophenyl)-5-methoxy-N-methyl-1H-pyrazole-3-carboxamide	Chlorophenyl at N1; methoxy at C5; methylcarboxamide at C3	Hydrolysis of methyl ester precursors	N/A	White solid; 1H NMR (DMSO-d6): δ 7.77–7.80 (m, aromatic protons)
3-(tert-Butyl)-N-((S)-1-(((S)-1-cyano-2-phenylethyl)amino)-1-oxo-3-phenylpropan-2-yl)-1-methyl-1H-pyrazole-5-carboxamide (50)	tert-Butyl at C3; cyano-phenylethyl and phenylpropanoyl groups	Dehydration of primary amides with cyanuric chloride	89%	Yellowish solid; Mp: 89–90°C; Rf = 0.6 (ethyl acetate/hexane)

Key Structural and Functional Differences:

Substituent Effects on Solubility: The target compound’s ethylpyrazole-amino group likely enhances aqueous solubility compared to bulkier tert-butyl or chlorophenyl substituents in analogs .

Synthetic Accessibility :

• High-yield routes (e.g., 89% for compound 50 ) employ dehydration of amides, whereas cycloadditions (as in ) may require stringent conditions but offer stereochemical control.

Biological Relevance: Carboxamide derivatives with cyano groups (e.g., 69 ) exhibit enhanced protease inhibition due to nitrile’s electrophilic reactivity. The target compound lacks this motif, suggesting distinct target selectivity.

Research Findings and Implications

Synthetic Methodologies :

• The use of reverse-phase chromatography (e.g., ) and dehydrating agents like cyanuric chloride highlights scalable purification and functionalization strategies for pyrazole-5-carboxamides.
• Cycloaddition-based synthesis (e.g., ) enables modular incorporation of diverse substituents, critical for structure-activity relationship (SAR) studies.

Substituent-Driven Properties: tert-Butyl groups improve lipophilicity (LogP ~4.5 for 50 ) but may hinder blood-brain barrier penetration.

Unresolved Challenges: Limited data on the target compound’s biological activity necessitate further in vitro profiling. Comparative studies on metabolic stability (e.g., cytochrome P450 interactions) are absent in the literature.

Biological Activity

3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide, a pyrazole derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This compound exhibits various pharmacological properties, including anti-cancer, anti-inflammatory, and enzyme inhibition effects. This article reviews the synthesis, biological activity, and potential therapeutic applications of this compound based on diverse research findings.

The molecular formula of 3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide is C11H17ClN6O with a molecular weight of 284.75 g/mol. The compound's structure comprises a pyrazole core, which is known for its diverse biological activities.

Property	Value
Molecular Formula	C11H17ClN6O
Molecular Weight	284.75 g/mol
CAS Number	1855938-33-8

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds containing the pyrazole scaffold. Specifically, derivatives similar to 3-{[(1-ethyl-1H-pyrazol-3-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide have shown significant antiproliferative effects against various cancer cell lines:

• Lung Cancer : In vitro studies demonstrate inhibition of cell proliferation in lung cancer models.
• Breast Cancer : Notably effective against MDA-MB-231 breast cancer cells.
• Liver Cancer : HepG2 liver cancer cells also exhibit sensitivity to these compounds.

In a study by Kaur et al., a series of pyrazole derivatives were synthesized and tested for their anticancer activity, revealing that certain modifications in the pyrazole structure enhance efficacy against multiple cancer types .

Anti-inflammatory Activity

Pyrazole derivatives are also recognized for their anti-inflammatory properties. The compound has been evaluated for its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2:

Compound	Inhibition (%)	Reference
3-{[(1-ethyl...]}	62%
Celecoxib (Control)	22%

These results indicate that the compound may serve as a potential lead for developing new anti-inflammatory agents.

Enzyme Inhibition

The compound has shown promise as an inhibitor of various enzymes, including alpha-amylase and monoamine oxidase (MAO). In vitro studies have demonstrated its capacity to inhibit alpha-amylase significantly more than standard controls like acarbose . Additionally, some derivatives have exhibited dual inhibition of MAO-A and MAO-B isoforms, suggesting a multifaceted mechanism of action that could be exploited for therapeutic purposes .

Case Studies

Several case studies illustrate the biological activity of pyrazole derivatives:

• Antitumor Efficacy : In a study involving a series of synthesized pyrazoles, one derivative demonstrated an IC50 value significantly lower than that of standard chemotherapeutics against colorectal cancer cells .
• Inflammation Models : A model using carrageenan-induced edema in mice showed that compounds similar to our target exhibited anti-inflammatory effects comparable to indomethacin .
• Microbial Activity : Compounds related to 3-{[(1-ethyl...]} were tested against various bacterial strains, showing promising antibacterial activity at concentrations lower than standard antibiotics .